Cas no 2974-10-9 (Benzene,1,3-bis(phenylthio)-)

• Product Name: Benzene,1,3-bis(phenylthio)-
• CAS No: 2974-10-9
• MF: C₁₈H₁₄S₂
• MW: 294.433762073517
• CID: 266782
• PubChem ID: 76309
• Update Time: 2025-04-19

Benzene,1,3-bis(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-bis(phenylthio)-
• 1,3-Bis(phenylsulfanyl)benzene
• SCHEMBL3894071
• m-bis(phenylmercapto) benzene
• Benzene, 1,3-bis(phenylthio)-
• m-bis(phenylmercapto)benzene
• FOXSXNJTWXVMEA-UHFFFAOYSA-N
• DTXSID2062749
• 2974-10-9

• Inchi： 1S/C18H14S2/c1-3-8-15(9-4-1)19-17-12-7-13-18(14-17)20-16-10-5-2-6-11-16/h1-14H
• InChI Key： FOXSXNJTWXVMEA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC=C(C=1)SC1C=CC=CC=1

Computed Properties

• Exact Mass: 294.05382
• Monoisotopic Mass: 294.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 50.6A^2

Experimental Properties

• Density: 1.23
• Boiling Point: 461.5°Cat760mmHg
• Flash Point: 240.9°C
• Refractive Index: 1.702
• PSA: 0